molecular formula C17H26N2O2S B8373739 n,n-Dibutyl-n'-(3-methoxybenzoyl)thiourea

n,n-Dibutyl-n'-(3-methoxybenzoyl)thiourea

Cat. No.: B8373739
M. Wt: 322.5 g/mol
InChI Key: PVWSVXCZFXYQDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,n-Dibutyl-n'-(3-methoxybenzoyl)thiourea is a useful research compound. Its molecular formula is C17H26N2O2S and its molecular weight is 322.5 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H26N2O2S

Molecular Weight

322.5 g/mol

IUPAC Name

N-(dibutylcarbamothioyl)-3-methoxybenzamide

InChI

InChI=1S/C17H26N2O2S/c1-4-6-11-19(12-7-5-2)17(22)18-16(20)14-9-8-10-15(13-14)21-3/h8-10,13H,4-7,11-12H2,1-3H3,(H,18,20,22)

InChI Key

PVWSVXCZFXYQDM-UHFFFAOYSA-N

Canonical SMILES

CCCCN(CCCC)C(=S)NC(=O)C1=CC(=CC=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 38.87 g (0.40 mol) of potassium thiocyanate in 630 ml of acetone was added dropwise over 15 min, 68.24 g (0.40 mol) m-anisoyl chloride. The mixture was heated to reflux and maintained at reflux for 20 mins. To this mixture was added 51.7 g (0.40 mol) of dibutylamine over 10 min. The mixture was stirred overnight. The mixture was added to a mixture of 103 ml of conc. HCl in 840 ml of ice water. The oily residue was extracted with methylene chloride, dried over magnesium sulfate and concentrated. The yield of product was 94.62% and was used without further purification. Anal. Calcd. for C17H26N2O2S: C, 63.3; H, 8.1, N, 8.7; S, 9.9. Found: C, 62.54; H, 8.38; N, 8.66: S, 9.19.
Name
potassium thiocyanate
Quantity
38.87 g
Type
reactant
Reaction Step One
Quantity
630 mL
Type
solvent
Reaction Step One
Quantity
68.24 g
Type
reactant
Reaction Step Two
Quantity
51.7 g
Type
reactant
Reaction Step Three
Name
Quantity
103 mL
Type
reactant
Reaction Step Four
[Compound]
Name
ice water
Quantity
840 mL
Type
solvent
Reaction Step Four

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